Cas no 41227-52-5 (Phenol,2-isooctyl-4,6-dinitro- (9CI))

Phenol,2-isooctyl-4,6-dinitro- (9CI) structure
41227-52-5 structure
Product Name:Phenol,2-isooctyl-4,6-dinitro- (9CI)
CAS No:41227-52-5
MF:C14H20N2O5
MW:296.319004058838
CID:330326
PubChem ID:6451697
Update Time:2025-04-19

Phenol,2-isooctyl-4,6-dinitro- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Phenol,2-isooctyl-4,6-dinitro- (9CI)
    • 2-(6-methylheptyl)-4,6-dinitrophenol
    • 2-isooctyl-4,6-dinitrophenol
    • EINECS 255-270-4
    • NS00030944
    • 41227-52-5
    • SCHEMBL17965860
    • DTXSID60194156
    • Inchi: 1S/C14H20N2O5/c1-10(2)6-4-3-5-7-11-8-12(15(18)19)9-13(14(11)17)16(20)21/h8-10,17H,3-7H2,1-2H3
    • InChI Key: VZPYZYHXSMGBJT-UHFFFAOYSA-N
    • SMILES: OC1C(=CC(=CC=1CCCCCC(C)C)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

  • Exact Mass: 296.13722174g/mol
  • Monoisotopic Mass: 296.13722174g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 350
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.6
  • Topological Polar Surface Area: 112Ų

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